Cas no 88207-07-2 (5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-)

5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl- structure
88207-07-2 structure
Product name:5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-
CAS No:88207-07-2
MF:C18H13NO3
MW:291.300724744797
CID:641310
PubChem ID:13122760

5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzo[b]carbazole-6,11-dione, 8-methoxy-5-methyl-
    • 8-methoxy-5-methylbenzo[b]carbazole-6,11-dione
    • 88207-07-2
    • DTXSID20519629
    • 8-Methoxy-5-methyl-5H-benzo[b]carbazole-6,11-dione
    • Inchi: InChI=1S/C18H13NO3/c1-19-14-6-4-3-5-12(14)15-16(19)18(21)13-9-10(22-2)7-8-11(13)17(15)20/h3-9H,1-2H3
    • InChI Key: HZOYMCKKSHQYJG-UHFFFAOYSA-N
    • SMILES: CN1C2=CC=CC=C2C3=C1C(=O)C4=C(C3=O)C=CC(=C4)OC

Computed Properties

  • Exact Mass: 291.08954328g/mol
  • Monoisotopic Mass: 291.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.3Ų
  • XLogP3: 3.3

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